Cas no 87475-64-7 (2-(2,4-Dichlorophenyl)sulfonylacetonitrile)

2-(2,4-Dichlorophenyl)sulfonylacetonitrile is a specialized organic compound featuring a dichlorophenyl sulfonyl group linked to an acetonitrile moiety. Its unique structure makes it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both sulfonyl and nitrile functional groups enhances its reactivity, enabling diverse transformations such as nucleophilic substitutions and cyclization reactions. The dichlorophenyl moiety contributes to its stability and selectivity in targeted syntheses. This compound is particularly useful in constructing complex heterocyclic frameworks, offering synthetic flexibility for researchers in medicinal and industrial chemistry applications. Proper handling is required due to its potential reactivity.
2-(2,4-Dichlorophenyl)sulfonylacetonitrile structure
87475-64-7 structure
Product Name:2-(2,4-Dichlorophenyl)sulfonylacetonitrile
CAS No:87475-64-7
MF:C8H5Cl2NO2S
MW:250.101798772812
MDL:MFCD00068062
CID:720600
PubChem ID:2735962
Update Time:2025-06-07

2-(2,4-Dichlorophenyl)sulfonylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile,2-[(2,4-dichlorophenyl)sulfonyl]-
    • 2-(2,4-dichlorophenyl)sulfonylacetonitrile
    • 2,4-Dichlorobenzenesulfonylacetonitrile
    • 2,4-DICHLOROBENZENESULPHONYLACETONITRILE
    • 2-[(2,4-Dichlorophenyl)sulfonyl]acetonitrile
    • HMS555G12
    • 2-(2,4-dichlorophenyl)sulfonylethanenitrile
    • FT-0610784
    • MS-6665
    • Maybridge1_004896
    • SCHEMBL17730411
    • DTXSID10371051
    • 2-((2,4-Dichlorophenyl)sulfonyl)acetonitrile
    • 2-(2,4-dichlorobenzenesulfonyl)acetonitrile
    • MFCD00068062
    • AKOS015994418
    • A842227
    • 2-(2,4-dichlorophenylsulfonyl)acetonitrile
    • J-507565
    • 87475-64-7
    • CS-0322181
    • (2,4-Dichlorobenzene-1-sulfonyl)acetonitrile
    • STL284687
    • DB-020272
    • [(2,4-dichlorophenyl)sulfonyl]acetonitrile
    • 2-(2,4-Dichlorophenyl)sulfonylacetonitrile
    • MDL： MFCD00068062
    • Inchi： 1S/C8H5Cl2NO2S/c9-6-1-2-8(7(10)5-6)14(12,13)4-3-11/h1-2,5H,4H2
    • InChI Key： RIJAUKHQIOCSTA-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1S(CC#N)(=O)=O)Cl

Computed Properties

  • Exact Mass: 248.94200
  • Monoisotopic Mass: 248.942
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 66.3Ų

Experimental Properties

  • Density: 1.515
  • Melting Point: 118-121°C
  • Boiling Point: 451.1°C at 760 mmHg
  • Flash Point: 226.6°C
  • Refractive Index: 1.573
  • PSA: 66.31000
  • LogP: 3.37148

2-(2,4-Dichlorophenyl)sulfonylacetonitrile Security Information

  • Hazard Statement： Harmful
  • Hazardous Material transportation number：UN 3276
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xn
  • Risk Phrases：R20/21/22; R36/37/38

2-(2,4-Dichlorophenyl)sulfonylacetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(2,4-Dichlorophenyl)sulfonylacetonitrile Pricemore >>

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